4-Oxo-4-(3-phenoxyphenyl)butyric acid

• IUPAC Name: 4-oxo-4-(3-phenoxyphenyl)butanoic acid
• InChI: InChI=1S/C16H14O4/c17-15(9-10-16(18)19)12-5-4-8-14(11-12)20-13-6-2-1-3-7-13/h1-8,11H,9-10H2,(H,18,19)
• InChI Key: POKGFIGOMDBVKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)CCC(=O)O
• Molecular Formula: C16H14O4
• DSSTOX Substance ID: DTXSID00394855
• Molecular Weight: 270.28 g/mol
• CAS No.: 54364-84-0

Description

4-Oxo-4-(3-phenoxyphenyl)butyric acid is a useful research compound. Its molecular formula is C16H14O4 and its molecular weight is 270.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis

A study by Uguen et al. (2021) developed microwave-assisted aldol-condensation methods for synthesizing 4-oxo-2-butenoic acids, which are valuable for their biological activity and as intermediates in further derivatization. This research provides a broad range of substrates for the synthesis of 4-oxo-butenoic acids, indicating its potential utility in creating derivatives including 4-Oxo-4-(3-phenoxyphenyl)butyric acid for various applications (Uguen et al., 2021).

Anti-HCV Evaluations

Ismail et al. (2013) designed, synthesized, and evaluated a series of compounds, including 4-(4-[N-1-carboxy-3-(3,5-dibromo-4-hydroxyphenyl)-3-oxo-propylamino]phenyl)-4-oxo-butyric acid, for their anti-HCV activity. The compounds exhibited promising inhibitory activity against HCV genotypes 1b and 4a, highlighting the therapeutic potential of this compound derivatives (Ismail et al., 2013).

Metabolic Interconversion Studies

Research by Sai and Gorrod (1995) explored the in vitro metabolism of acid metabolites related to this compound, shedding light on the metabolic pathways and potential toxicology of similar compounds (Sai & Gorrod, 1995).

Anti-tumor Applications

A study on the treatment of breast cancer identified derivatives of 4-oxo-butenoic acid as potent anti-tumor agents against human breast carcinoma. This suggests that compounds similar to this compound could have applications in cancer therapy (Miles et al., 1958).

Biocatalytic Cascade for Synthesis

Xu et al. (2020) demonstrated the use of a biocatalytic cascade involving 4-oxo-butenoic acids for the synthesis of important precursor compounds, indicating the utility of this compound in green chemistry and biocatalysis applications (Xu et al., 2020).

Safety and Hazards

Safety precautions for handling “4-Oxo-4-(3-phenoxyphenyl)butyric acid” include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It is recommended to use personal protective equipment, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.